3-fluoro-N-hexylbenzamide
Description
3-Fluoro-N-hexylbenzamide is a fluorinated benzamide derivative characterized by a fluorine atom at the 3-position of the benzene ring and a hexyl chain attached to the amide nitrogen. Its molecular formula is C₁₃H₁₈FNO (molecular weight: 223.29 g/mol). The compound combines the electronic effects of fluorine with the lipophilic properties of the hexyl group, making it a candidate for applications in medicinal chemistry and agrochemical research.
Fluorine’s high electronegativity enhances the compound’s metabolic stability and membrane permeability , while the hexyl chain may improve solubility in nonpolar environments.
Properties
Molecular Formula |
C13H18FNO |
|---|---|
Molecular Weight |
223.29g/mol |
IUPAC Name |
3-fluoro-N-hexylbenzamide |
InChI |
InChI=1S/C13H18FNO/c1-2-3-4-5-9-15-13(16)11-7-6-8-12(14)10-11/h6-8,10H,2-5,9H2,1H3,(H,15,16) |
InChI Key |
WVIPUCXRWOWGSK-UHFFFAOYSA-N |
SMILES |
CCCCCCNC(=O)C1=CC(=CC=C1)F |
Canonical SMILES |
CCCCCCNC(=O)C1=CC(=CC=C1)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data
Spectroscopic Data
- ¹H-NMR Peaks : Analogous compounds (e.g., N-cyclohexyl 3-fluorobenzamide) show aromatic protons at δ 7.5–8.2 ppm and NH signals near δ 4.3–13.0 ppm , depending on substituents .
- Crystallography: 3-Chloro-N-phenylbenzamide crystallizes in a monoclinic system (space group P2₁/c), with lattice parameters a = 25.0232 Å, b = 5.3705 Å, c = 8.1289 Å .
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